Cas no 2146177-09-3 (DS28120313)

• Product Name: DS28120313
• CAS No: 2146177-09-3
• MF: C₁₆H₁₇N₅O₂
• MW: 311.338482618332
• CID: 5052628
• Update Time: 2025-05-19

DS28120313 Chemical and Physical Properties

Names and Identifiers

• DS28120313
• METHYL (6-(3-CYCLOPROPYL-5-METHYL-1H-PYRAZOL-4-YL)-1H-INDAZOL-4-YL)CARBAMATE
• methyl N-[6-(3-cyclopropyl-5-methyl-1H-pyrazol-4-yl)-1H-indazol-4-yl]carbamate

• Inchi： 1S/C16H17N5O2/c1-8-14(15(21-19-8)9-3-4-9)10-5-12(18-16(22)23-2)11-7-17-20-13(11)6-10/h5-7,9H,3-4H2,1-2H3,(H,17,20)(H,18,22)(H,19,21)
• InChI Key： QTYLFQMDDFBRTJ-UHFFFAOYSA-N
• SMILES： O(C)C(NC1=C2C=NNC2=CC(=C1)C1=C(C)NN=C1C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 458
• XLogP3: 2
• Topological Polar Surface Area: 95.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on DS28120313

Chemical Profile of Compound with CAS No. 2146177-09-3 and Product Name DS28120313

The compound with the CAS number 2146177-09-3 and the product name DS28120313 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and promising biological activities. The molecular framework of this compound exhibits a high degree of complexity, which contributes to its distinctive chemical behavior and potential therapeutic applications.

Recent research in the domain of medicinal chemistry has highlighted the importance of structurally diverse molecules in the development of novel therapeutic agents. The compound DS28120313, identified by its CAS number 2146177-09-3, is no exception. Its chemical structure incorporates several key functional groups that are known to interact favorably with biological targets, making it a candidate for further investigation in drug discovery.

In particular, the compound’s ability to modulate certain enzymatic pathways has been a subject of intense study. Preliminary experiments suggest that it may exhibit inhibitory effects on specific kinases, which are critical in various cellular processes. This observation aligns with the broader trend in pharmaceutical research, where targeting kinases has emerged as a viable strategy for treating a multitude of diseases, including cancer and inflammatory disorders.

The synthesis of DS28120313 (CAS No. 2146177-09-3) involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of state-of-the-art analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has facilitated a comprehensive understanding of the compound’s molecular structure.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for derivative development. By modifying specific regions of its molecular structure, researchers can fine-tune its pharmacological properties, enhancing its efficacy and reducing potential side effects. This modular approach to drug design is increasingly favored in modern pharmaceutical research, as it allows for rapid iteration and optimization.

Current studies are focusing on evaluating the pharmacokinetic profile of DS28120313 (CAS No. 2146177-09-3). Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for determining its suitability for clinical use. Preliminary data indicate that it exhibits favorable bioavailability and metabolic stability, suggesting that it may have a reasonable chance of success in human trials.

The therapeutic potential of DS28120313 extends beyond its kinase inhibition capabilities. Emerging evidence suggests that it may also interact with other biological targets, such as receptors and ion channels. These interactions could contribute to its overall pharmacological activity and broaden its range of applications. Further investigation into these mechanisms will be essential to fully elucidate its therapeutic benefits.

In conclusion, the compound identified by CAS number 2146177-09-3 and product name DS28120313 represents a promising candidate for future pharmaceutical development. Its unique chemical properties and biological activities make it an attractive molecule for further study. As research progresses, we can expect more insights into its potential applications and mechanisms of action, which may pave the way for new treatments in various therapeutic areas.